Cas no 2172497-36-6 (2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine)
2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine
- EN300-1695968
- [2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine
- 2172497-36-6
-
- Inchi: 1S/C11H18F3N/c12-11(13,14)10(8-15)6-9(7-10)4-2-1-3-5-9/h1-8,15H2
- InChI Key: ZCYOACQLRXRFHX-UHFFFAOYSA-N
- SMILES: FC(C1(CN)CC2(CCCCC2)C1)(F)F
Computed Properties
- Exact Mass: 221.13913406g/mol
- Monoisotopic Mass: 221.13913406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1695968-0.05g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 0.05g |
$5336.0 | 2023-09-20 | ||
| Enamine | EN300-1695968-0.1g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 0.1g |
$5590.0 | 2023-09-20 | ||
| Enamine | EN300-1695968-0.25g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 0.25g |
$5844.0 | 2023-09-20 | ||
| Enamine | EN300-1695968-0.5g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 0.5g |
$6098.0 | 2023-09-20 | ||
| Enamine | EN300-1695968-1.0g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 1g |
$6352.0 | 2023-06-04 | ||
| Enamine | EN300-1695968-1g |
[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine |
2172497-36-6 | 1g |
$6352.0 | 2023-09-20 |
2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine
Comprehensive Overview of 2-(Trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6)
The compound 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6) is a highly specialized organic molecule featuring a unique spirocyclic structure combined with a trifluoromethyl group. This structural complexity makes it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material science. The presence of the spiro[3.5]nonane scaffold and the methanamine functional group contributes to its versatility in synthetic applications, particularly in the design of bioactive molecules.
In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug discovery. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, as the trifluoromethyl group can improve blood-brain barrier penetration. Additionally, its spirocyclic framework offers conformational rigidity, a desirable trait for targeting specific protein binding sites.
The synthesis of CAS No. 2172497-36-6 involves multi-step organic transformations, often starting from readily available spirocyclic precursors. Key steps include the introduction of the trifluoromethyl group via radical or nucleophilic pathways, followed by functionalization to yield the methanamine moiety. Modern techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, addressing challenges like regioselectivity and yield improvement.
From an industrial perspective, 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine is gaining attention for its role in high-performance materials. Its incorporation into polymers and coatings can enhance thermal stability and chemical resistance, making it suitable for aerospace and electronics applications. Furthermore, its fluorine-rich structure aligns with the growing trend of sustainable chemistry, as fluorinated compounds often exhibit reduced environmental persistence compared to traditional halogenated alternatives.
Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity. Recent advancements in computational chemistry have also enabled predictive modeling of its physicochemical properties, aiding in the rational design of derivatives with tailored functionalities.
In conclusion, 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique spirocyclic and fluorinated features position it as a key player in the next generation of innovative materials and therapeutic agents, driving forward both academic and industrial research endeavors.
2172497-36-6 (2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)